Cas no 1417794-45-6 (3-(Trifluoromethyl)piperidin-3-ol hydrochloride)

• Product Name: 3-(Trifluoromethyl)piperidin-3-ol hydrochloride
• CAS No: 1417794-45-6
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• MDL: MFCD19686797
• CID: 4595918
• PubChem ID: 121514187
• Update Time: 2025-10-21

3-(Trifluoromethyl)piperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)piperidin-3-ol hydrochloride
• 3-(trifluoromethyl)piperidin-3-ol;hydrochloride
• 3-(Trifluoromethyl)-3-hydroxypiperidine HCl
• 3-(TRIFLUOROMETHYL)PIPERIDIN-3-OLHCL
• W16529
• 3-(TRIFLUOROMETHYL)PIPERIDIN-3-OLHYDROCHLORIDE
• Z2753056772
• 1417794-45-6
• EN300-80986
• 3-(trifluoromethyl)piperidin-3-olhydrochloride-T28077
• AS-69421
• AKOS026743604
• DB-410351
• F8888-3429
• MFCD19686797
• 3-(Trifluoromethyl)piperidin-3-ol hydrochloride

• MDL： MFCD19686797
• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)5(11)2-1-3-10-4-5;/h10-11H,1-4H2;1H
• InChI Key： PPGUTDFYLNZYCH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CNCCC1)O)(F)F

Computed Properties

• Exact Mass: 205.0481262g/mol
• Monoisotopic Mass: 205.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on 3-(Trifluoromethyl)piperidin-3-ol hydrochloride

Comprehensive Overview of 3-(Trifluoromethyl)piperidin-3-ol hydrochloride (CAS No. 1417794-45-6)

3-(Trifluoromethyl)piperidin-3-ol hydrochloride (CAS No. 1417794-45-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its trifluoromethyl group and piperidine backbone, is widely utilized in drug discovery and development due to its unique structural properties. Researchers and industry professionals frequently search for this compound under various names, including 3-trifluoromethyl-3-hydroxypiperidine hydrochloride and TFMP hydrochloride, highlighting its importance in synthetic chemistry.

The molecular structure of 3-(Trifluoromethyl)piperidin-3-ol hydrochloride features a piperidine ring substituted with a hydroxyl group and a trifluoromethyl group at the 3-position, with the hydrochloride salt enhancing its stability and solubility. This configuration makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the metabolic stability and binding affinity of pharmaceutical compounds.

In recent years, the demand for fluorinated compounds like 3-(Trifluoromethyl)piperidin-3-ol hydrochloride has surged, driven by their applications in medicinal chemistry and agrochemicals. Fluorine-containing molecules are known for their ability to modulate the physicochemical properties of drugs, such as lipophilicity and bioavailability. This has led to increased interest in CAS 1417794-45-6 as a building block for innovative therapeutics, especially in areas like neurodegenerative diseases and oncology.

From a synthetic perspective, 3-(Trifluoromethyl)piperidin-3-ol hydrochloride is often employed in asymmetric synthesis and chiral resolution processes. Its versatility allows chemists to explore novel reaction pathways, making it a staple in high-throughput screening and combinatorial chemistry. Researchers frequently inquire about its synthetic routes, purification methods, and scaling-up procedures, reflecting its practical significance in laboratory and industrial settings.

The market dynamics surrounding CAS 1417794-45-6 are influenced by the growing emphasis on precision medicine and targeted drug delivery. Pharmaceutical companies are increasingly investing in fluorinated scaffolds to develop next-generation therapies, positioning 3-(Trifluoromethyl)piperidin-3-ol hydrochloride as a critical component in this evolving landscape. Additionally, its role in PET (Positron Emission Tomography) tracer development has sparked interest among radiochemists, further expanding its applications.

Quality control and regulatory compliance are paramount when working with 3-(Trifluoromethyl)piperidin-3-ol hydrochloride. Suppliers and manufacturers must adhere to stringent Good Manufacturing Practices (GMP) to ensure the compound meets the required purity and safety standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and assess impurities, addressing common queries about quality assurance protocols.

In conclusion, 3-(Trifluoromethyl)piperidin-3-ol hydrochloride (CAS No. 1417794-45-6) represents a pivotal compound in modern chemical and pharmaceutical research. Its structural features, coupled with its broad applicability, make it a sought-after entity in both academic and industrial circles. As the scientific community continues to explore its potential, this compound is poised to play a central role in advancing drug discovery and material science innovations.